Cas no 18740-31-3 (3-Methylthieno[2,3-d]pyriMidin-4(3H)-one)

3-Methylthieno[2,3-d]pyriMidin-4(3H)-one structure
18740-31-3 structure
Product Name:3-Methylthieno[2,3-d]pyriMidin-4(3H)-one
CAS No:18740-31-3
MF:C7H6N2OS
MW:166.200339794159
CID:3033737
PubChem ID:12217325
Update Time:2025-04-21

3-Methylthieno[2,3-d]pyriMidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-Methylthieno[2,3-d]pyriMidin-4(3H)-one
    • SCHEMBL18758775
    • 18740-31-3
    • 3-Methylthieno[2,3-d]pyrimidin-4-one
    • Inchi: 1S/C7H6N2OS/c1-9-4-8-6-5(7(9)10)2-3-11-6/h2-4H,1H3
    • InChI Key: XRRGMEXYNJFRAU-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1N=CN(C)C2=O

Computed Properties

  • Exact Mass: 166.02008399Da
  • Monoisotopic Mass: 166.02008399Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 60.9Ų
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